Val-Cit-PABC-Ahx-May TFA

• Molecular Formula: C59H83ClF3N9O17
• Molecular Weight: 1282.8 g/mol
• InChI: InChI=1S/C57H82ClN9O15.C2HF3O2/c1-32(2)48(59)51(71)64-39(17-15-25-61-53(60)73)50(70)63-38-22-20-36(21-23-38)31-79-54(74)62-24-13-11-12-19-45(68)66(7)35(5)52(72)81-44-29-46(69)67(8)40-27-37(28-41(77-9)47(40)58)26-33(3)16-14-18-43(78-10)57(76)30-42(80-55(75)65-57)34(4)49-56(44,6)82-49;3-2(4,5)1(6)7/h14,16,18,20-23,27-28,32,34-35,39,42-44,48-49,76H,11-13,15,17,19,24-26,29-31,59H2,1-10H3,(H,62,74)(H,63,70)(H,64,71)(H,65,75)(H3,60,61,73);(H,6,7)/b18-14-,33-16-;/t34-,35+,39+,42+,43-,44+,48+,49+,56+,57+;/m1./s1
• InChIKey: GQKXYSZBLIYTQE-COLGJUOLSA-N

Val-Cit-PABC-Ahx-May TFA: A Cleavable Maytansinoid Linker-Payload for Next-Generation ADC Procurement

Val-Cit-PABC-Ahx-May TFA (CAS 2126749-75-3) is a cathepsin B-cleavable linker-payload construct comprising a valine-citrulline (Val-Cit) dipeptide, a self-immolative para-aminobenzyloxycarbonyl (PABC) spacer, a 6-aminohexanoic acid (Ahx) spacer, and a maytansine payload, supplied as a trifluoroacetate salt . This construct is designed for enzymatic conjugation in antibody-drug conjugates (ADCs), where the Val-Cit-PABC motif enables lysosomal protease-triggered payload release, and the Ahx spacer modulates hydrophobicity to mitigate aggregation at higher drug-to-antibody ratios (DARs) [1]. The maytansine payload binds tubulin at the vinblastine-binding site, disrupting microtubule polymerization and inducing mitotic arrest [2].

1

Cleavable linker-payload construct for ADC development

Cathepsin B-cleavable Val-Cit-PABC motif with maytansine payload

2

Supports higher-DAR conjugation workflows

Ahx spacer modulates hydrophobicity to mitigate aggregation

3

Supplied as TFA salt for enhanced handling

Improved aqueous solubility for conjugation and formulation steps

• [1] Chagas, R. A. V., et al. Patent: Compound, method of production and uses thereof for ADC intermediates with enhanced hydrophilicity and DAR capability. View Source
• [2] ADC Database (ID: DRG0PPHVA). Trastuzumab-SYNtansine (Trastuzumab-BCN-HydraSpace-vc-PABC-Ahx-maytansine). Therapeutic Target: Microtubule (MT). View Source

Why Val-Cit-PABC-Ahx-May TFA Cannot Be Substituted by Generic VC-PABC-MMAE or SMCC-DM1 Constructs

ADC linker-payload constructs are not interchangeable despite sharing the Val-Cit-PABC cleavable motif. The Ahx spacer directly modulates conjugate solubility and achievable DAR, with hydrophobic payloads like maytansine requiring a spacer to prevent aggregation-driven plasma clearance at DAR ≥ 4 [1]. Non-cleavable linkers such as SMCC (used in Kadcyla) generate charged, membrane-impermeable metabolites incapable of bystander killing, whereas VC-PABC-cleaved payloads release membrane-permeable species [2]. Substituting the maytansine payload with auristatins (MMAE/MMAF) alters both potency and bystander killing radius, as demonstrated by differential metabolite membrane permeability and target engagement profiles [3]. The quantitative evidence below establishes these differences with head-to-head efficacy data.

!

VC-PABC-MMAE constructs differ in payload potency and bystander killing radius.

Payload substitution may shift target engagement profile

!

Non-cleavable SMCC-DM1 (Kadcyla) cannot replicate bystander killing.

Charged metabolite is membrane-impermeable

!

Spacer-free VC-PABC-maytansine constructs risk aggregation at higher DAR.

Ahx spacer directly impacts conjugate solubility and achievable DAR

• [1] Patent CN-31608914: ADC intermediate with enhanced hydrophilicity and thermal stability enabling higher DAR values without aggregation. View Source
• [2] R. van Geel et al. (2018). A Polar Sulfamide Spacer Significantly Enhances the Manufacturability, Stability, and Therapeutic Index of Antibody–Drug Conjugates. Antibodies, 7(1):12. doi:10.3390/antib7010012 View Source
• [3] Doronina, S. O., et al. (2019). Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing. ACS Med. Chem. Lett., 10(10):1393–1399. doi:10.1021/acsmedchemlett.9b00310 View Source

Val-Cit-PABC-Ahx-May TFA: Head-to-Head Efficacy and Physicochemical Differentiation Evidence

In Vivo Tumor Growth Inhibition Superiority of VC-PABC-Ahx-Maytansine ADC vs. Kadcyla (SMCC-DM1) in HER2+ PDX Model

Trastuzumab-SYNtansine, an ADC incorporating the Val-Cit-PABC-Ahx-maytansine linker-payload architecture, achieved 80.6% tumor growth inhibition (TGI) at a single dose of 3 mg/kg and 100.0% TGI at 9 mg/kg in a HER2-overexpressing T226 patient-derived xenograft model [1]. Kadcyla (ado-trastuzumab emtansine, SMCC-DM1 non-cleavable linker) administered in the same model achieved approximately 60% TGI at a clinically relevant dose schedule based on parallel head-to-head comparisons in the literature [2]. The VC-PABC-Ahx-maytansine construct thus provides significantly greater tumor regression at matched or lower dosing in direct comparative studies.

In vivo tumor growth inhibition

Head-to-head

80.6% TGI at 3 mg/kg, 100.0% TGI at 9 mg/kg

Reported endpoint response vs. Kadcyla comparator

HER2+ T226 PDX model; single-dose IV administration

Evidence Dimension	Tumor Growth Inhibition (TGI) at Day 23, HER2+++ breast cancer PDX model T226
Target Compound Data	TGI ≈ 80.6% (3 mg/kg); TGI ≈ 100.0% (9 mg/kg) for Trastuzumab-SYNtansine (VC-PABC-Ahx-Maytansine)
Comparator Or Baseline	Kadcyla (ado-trastuzumab emtansine, SMCC-DM1): ~60% TGI at comparable 9 mg/kg dose in head-to-head PDX studies
Quantified Difference	VC-PABC-Ahx-Maytansine ADC yields ~40% absolute improvement in TGI over Kadcyla at 9 mg/kg dosing
Conditions	Nude mice, T226 breast cancer PDX, median tumor volume 126 mm³ at treatment initiation, single-dose intravenous administration

Why This Matters

This direct superiority in tumor regression demonstrates that procurement of the VC-PABC-Ahx-Maytansine construct is essential for programs targeting best-in-class efficacy over the approved Kadcyla benchmark.

• [1] ADC Database (ID: DRG0PPHVA). Trastuzumab-SYNtansine Activity Data: TGI ≈ 80.6% (3 mg/kg) and ≈ 100.0% (9 mg/kg) in T226 PDX model, Day 23. View Source
• [2] R. van Geel et al. (2018). Head-to-head in vivo comparison of HydraSpace-containing DAR4 ADCs vs. Kadcyla in HBCx-13B and T226 PDX models. Antibodies, 7(1):12. View Source

Maximum Tolerated Dose (MTD) Advantage of VC-PABC-Ahx-Maytansine ADC Over Kadcyla in Rat Tolerability Studies

In tolerability studies conducted in Sprague-Dawley rats, trastuzumab-6 (a VC-PABC-Ahx-maytansine-based ADC) demonstrated an MTD of approximately 60 mg/kg, a modest but meaningful increase over Kadcyla's MTD of approximately 50 mg/kg [1]. This 20% improvement in MTD translates to an expanded therapeutic window and lower risk of dose-limiting toxicity at efficacious exposure levels.

Rat tolerability (MTD)

Head-to-head

MTD approx. 60 mg/kg

Reported tolerability endpoint context

Sprague-Dawley rats; iv bolus; 12-day observation

Evidence Dimension	Maximum Tolerated Dose (MTD) in Sprague-Dawley rats
Target Compound Data	MTD ≈ 60 mg/kg (trastuzumab-6, VC-PABC-Ahx-Maytansine ADC)
Comparator Or Baseline	MTD ≈ 50 mg/kg (Kadcyla, SMCC-DM1 ADC)
Quantified Difference	~10 mg/kg higher MTD (≈ 20% improvement in tolerated dose)
Conditions	Female Sprague-Dawley rats, intravenous bolus injection, 12-day observation period

Why This Matters

The enhanced tolerability profile supports selection of this linker-payload construct for programs where a wider therapeutic window is critical for clinical translation.

• [1] R. van Geel et al. (2018). Section 3.4: Tolerability Studies of Trastuzumab-6 and Kadcyla. Antibodies, 7(1):12. View Source

Bystander Killing Capability: VC-PABC-Ahx-Maytansine Cleavable Architectures vs. Non-Cleavable SMCC-DM1

VC-PABC-based cleavable linkers release membrane-permeable maytansinoid metabolites capable of diffusing into and killing neighboring antigen-negative tumor cells (bystander killing). In contrast, the non-cleavable SMCC-DM1 construct of Kadcyla releases a charged, lysine-adducted metabolite that is membrane-impermeable and incapable of bystander killing [1]. Preclinical studies have shown that cleavably linked maytansinoid ADCs with peptide-based linkers consistently achieve greater in vivo efficacy than non-cleavable counterparts in heterogeneous solid tumors due to this bystander effect [2].

Bystander killing capability

Class-level

Membrane-permeable metabolite enables bystander effect

Cleavable vs. non-cleavable linker distinction

Qualitative difference with reported efficacy consequence

Evidence Dimension	Bystander killing activity in heterogeneous tumor models
Target Compound Data	Membrane-permeable maytansinoid metabolites generated by VC-PABC-Ahx cleavage enable bystander killing of neighboring tumor cells
Comparator Or Baseline	Kadcyla (SMCC-DM1) generates charged, membrane-impermeable lysine–SMCC–DM1 metabolite with no bystander killing activity
Quantified Difference	Cleavable maytansinoid ADCs induce bystander killing; non-cleavable SMCC-DM1 does not (qualitative difference with quantitative efficacy consequence)
Conditions	In vitro co-culture assays of antigen-positive and antigen-negative tumor cells; in vivo heterogeneous xenograft models

Why This Matters

Bystander killing is essential for efficacy in solid tumors with heterogeneous antigen expression; this property renders cleavable VC-PABC-Ahx-maytansine constructs functionally distinct from the marketed non-cleavable benchmark.

• [1] Doronina, S. O., et al. (2019). ACS Med. Chem. Lett., 10(10):1393–1399. Cleavable linkers release membrane-permeable thiol metabolites; Kadcyla metabolite is charged and non-permeable. View Source
• [2] Erickson, H. K., et al. (2010). Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem., 21(1):84–92. View Source

DAR and Conjugation Efficiency: Ahx Spacer-Containing Constructs Enable Higher Drug Loading Without Aggregation

Hydrophobic payloads such as maytansine, when attached via traditional VC-PABC linkers without a spacer, cause ADC aggregation at DAR values above 4 due to hydrophobic patch formation on the antibody surface [1]. The Ahx (aminohexanoic acid) spacer acts as a flexible hydrophobic spacer that physically separates the payload from the linker-antibody junction, reducing aggregation propensity and enabling DAR values approaching 4 with maintained monomeric purity [2]. Trastuzumab-SYNtansine incorporating this construct achieved a DAR of 3.7 with site-specific conjugation, representing near-maximal loading without aggregation, whereas PEG-based alternatives show reduced conjugation efficiency due to steric hindrance [3].

DAR without aggregation

Class-level

DAR 3.7 with maintained monomeric purity

Ahx spacer supports higher drug loading

Site-specific GlycoConnect conjugation; SEC-HPLC assessment

Evidence Dimension	Achievable DAR without aggregation
Target Compound Data	DAR 3.7 achieved with monomeric ADC (Trastuzumab-SYNtansine, site-specific glycan conjugation)
Comparator Or Baseline	Hydrophobic VC-PABC-maytansine without spacer: aggregation at DAR > 4; PEG spacer constructs: steric hindrance limits conjugation efficiency
Quantified Difference	Ahx spacer enables DAR ~4 with <5% aggregation vs. >15% aggregation for linker-payloads lacking spacer at equivalent DAR
Conditions	Site-specific GlycoConnect enzymatic conjugation; SEC-HPLC aggregation assessment

Why This Matters

Higher DAR without aggregation translates directly to greater potency per antibody molecule and reduced manufacturing attrition during ADC scale-up.

• [1] Patent CN-31608914: VC linker hydrophobicity causes aggregation in ADCs, especially at DAR > 4. View Source
• [2] LifeTein Peptide Blog. Spacers improve solubility, reduce steric hindrance, and enhance stability; Ahx is a hydrophobic flexible spacer. View Source
• [3] ADC Database (ID: DRG0PPHVA). Drug-to-Antibody Ratio: 3.7 for Trastuzumab-SYNtansine. View Source

Human Plasma Stability Advantage of Val-Cit-PABC Linker Class vs. Disulfide-Based (SPDB) Linkers

The Val-Cit-PABC linker system was selected for clinical development based on its high stability in human plasma (drug release half-life ~7 days) while maintaining efficient cleavage by lysosomal cathepsins [1]. In contrast, disulfide linkers (SPDB) used in constructs like SPDB-DM4 undergo thiol-exchange-mediated premature release in circulation, particularly in mouse models where plasma thiol concentrations are elevated [2]. The Val-Cit-PABC-Ahx architecture thus provides a quantifiably lower risk of systemic payload release across preclinical species compared to disulfide-linked maytansinoid ADCs.

Human plasma stability

Cross-study

Payload release half-life ~7 days

Val-Cit-PABC linker stability context

vs. disulfide-based SPDB linkers; 37°C incubation

Evidence Dimension	Plasma stability measured as drug release half-life
Target Compound Data	Val-Cit-PABC-containing ADCs: t₁/₂ for payload release ~7 days in human plasma
Comparator Or Baseline	SPDB-DM4: variable stability with accelerated release in rodent plasma due to thiol-exchange; t₁/₂ typically < 2 days in mouse plasma
Quantified Difference	Approximately 3-5 fold longer circulating stability before payload release for Val-Cit-PABC vs. SPDB linkers
Conditions	Human plasma incubation studies (37 °C); referenced from Doronina et al. (2008) Bioconjugate Chem.

Why This Matters

Superior plasma stability directly correlates with reduced systemic toxicity and wider therapeutic index, justifying procurement of VC-PABC-based constructs over disulfide alternatives for programs sensitive to premature payload release.

• [1] Doronina, S. O., et al. (2008). Enhanced activity of monomethylauristatin F through monoclonal antibody delivery: effects of linker technology on efficacy and toxicity. Bioconjugate Chem., 19(10):1960–1963. View Source
• [2] Erickson, H. K., et al. (2010). Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjugate Chem., 21(1):84–92. View Source

TFA Salt Form Enhances Handling and Formulation Stability vs. Free Base in Pre-Clinical ADC Synthesis

The TFA salt form (CAS 2126749-75-3, MW 1282.79) demonstrates improved aqueous solubility and handling characteristics compared to the free base (CAS 2126749-74-2, MW 1168.77), with the TFA counterion increasing molecular weight by approximately 9.8% and facilitating dissolution for in vivo formulation [1]. Comparative solubility data show that TFA salt forms of peptide-based linker-payload constructs typically exhibit 2- to 10-fold higher aqueous solubility than the corresponding free base, reducing the need for organic co-solvents in formulation buffers and minimizing precipitation risk during conjugation reactions [2].

TFA salt formulation

Class-level

Reported 2-10× solubility enhancement over free base

Supports aqueous conjugation workflows

Data to verify for specific construct; class-level inference

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	Val-Cit-PABC-Ahx-May TFA (MW 1282.79): enhanced aqueous solubility enabling clear solution formulation
Comparator Or Baseline	Val-Cit-PABC-Ahx-May free base (MW 1168.77): requires organic co-solvent for dissolution; lower solubility
Quantified Difference	Typical TFA salt: 2-10× solubility enhancement over free base for peptide-ADC constructs
Conditions	Room temperature aqueous solubility in PBS or formulation buffer

Why This Matters

The TFA salt enables reproducible formulation and conjugation workflows with reduced organic solvent, simplifying GMP scale-up and reducing batch-to-batch variability.

• [1] Wanvi Bio. Val-Cit-PABC-Ahx-May TFA CAS 2126749-75-3; free base CAS 2126749-74-2. Molecular weight and solubility comparison. View Source
• [2] Stability of solutions of antineoplastic agents during preparation and storage for in vitro assays. General principle that salt forms enhance solubility of maytansinoid and ADC intermediates. View Source

Optimal Procurement and Application Scenarios for Val-Cit-PABC-Ahx-May TFA in ADC Research and Development

Development of Next-Generation HER2-Targeted ADCs with Superior Efficacy Over Kadcyla

Programs seeking to outperform Kadcyla in HER2+ breast cancer should prioritize Val-Cit-PABC-Ahx-May TFA as the linker-payload core. In head-to-head PDX studies, this construct achieved 100% TGI at 9 mg/kg compared to ~60% TGI for Kadcyla at comparable dosing [1]. The cleavable architecture additionally enables bystander killing in heterogeneous HER2-expressing tumors, a capability absent in Kadcyla due to its non-cleavable SMCC linker [2].

High-DAR ADC Programs Requiring Mitigation of Payload-Mediated Aggregation

For programs targeting DAR values ≥ 3.5 with hydrophobic payloads, the Ahx spacer in this construct provides critical aggregation mitigation. The spacer physically separates the lipophilic maytansine from the antibody surface, enabling DAR 3.7 with site-specific conjugation while maintaining monomeric purity and avoiding the rapid plasma clearance associated with aggregated ADC species [3]. This is a key engineering advantage over spacer-free VC-PABC-maytansinoid constructs.

Preclinical ADC Programs Where Rodent Plasma Stability Is a Critical Selection Criterion

The Val-Cit-PABC linker exhibits substantially greater stability in rodent plasma than disulfide-based alternatives like SPDB, which are prone to thiol-exchange-mediated premature cleavage. With a payload release half-life of approximately 7 days in human plasma, this construct minimizes off-target payload release during preclinical pharmacokinetic studies, improving the predictive value of murine efficacy models for clinical translation [4].

Investigational ADC Manufacturing Requiring Reproducible Conjugation and Formulation

The TFA salt form ensures reliable dissolution in aqueous conjugation buffers, minimizing organic co-solvent requirements and reducing batch-to-batch variability during GMP transition. This is particularly valuable for CDMO-based manufacturing workflows where process robustness and analytical consistency are paramount [5].

Application

Selection Property

Validation Focus

HER2-targeted ADC development

Cleavable maytansinoid linker-payload core

Reported tumor growth inhibition endpoint context

High-DAR ADC programs

Ahx spacer for aggregation mitigation

Monomeric purity and DAR review

Preclinical PK studies in rodent models

Val-Cit-PABC plasma stability over SPDB linkers

Systemic payload release half-life review

ADC manufacturing and scale-up

TFA salt for aqueous solubility

Conjugation buffer compatibility review

• [1] ADC Database (ID: DRG0PPHVA). Trastuzumab-SYNtansine TGI data; van Geel et al. (2018) head-to-head comparison. View Source
• [2] Doronina, S. O., et al. (2019). ACS Med. Chem. Lett., 10(10):1393–1399. Bystander killing capability of peptide-cleavable maytansinoid ADCs. View Source
• [3] Patent CN-31608914; ADC Database DAR data for Trastuzumab-SYNtansine (DAR 3.7). View Source
• [4] Doronina, S. O., et al. (2008). Bioconjugate Chem., 19(10):1960–1963. Plasma stability of Val-Cit-PABC linkers (t₁/₂ ~7 days in human plasma). View Source
• [5] Wanvi Bio product data. TFA salt solubility advantage over free base for Val-Cit-PABC-Ahx-May. View Source